Cas no 68978-04-1 (2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol)
68978-04-1 structure
Product Name:2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol
CAS No:68978-04-1
MF:C25H28O4
MW:392.487427711487
CID:1732294
PubChem ID:5281332
Update Time:2025-09-27
2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol
- Mulberrofuran A
- 2-[2-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-hydroxy-3-methoxyphenyl]-1-benzofuran-6-ol
- 2-[2-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-5-hydroxy-3-methoxyphenyl]-6-benzofuranol
- CHEBI:7017
- HY-125122
- SCHEMBL4742441
- C08846
- DTXSID50415105
- CHEMBL4533557
- CS-0089383
- AKOS040762071
- Q27107404
- 68978-04-1
- DA-55765
- D85107
-
- Inchi: 1S/C25H28O4/c1-16(2)6-5-7-17(3)8-11-21-22(13-20(27)15-24(21)28-4)25-12-18-9-10-19(26)14-23(18)29-25/h6,8-10,12-15,26-27H,5,7,11H2,1-4H3/b17-8+
- InChI Key: MQYYTNPXQXSQGM-CAOOACKPSA-N
- SMILES: O1C2C=C(C=CC=2C=C1C1C=C(C=C(C=1C/C=C(\C)/CC/C=C(\C)/C)OC)O)O
Computed Properties
- Exact Mass: 392.19900
- Monoisotopic Mass: 392.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.9E-4 g/L) (25 ºC),
- PSA: 62.83000
- LogP: 6.75480
2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4586-25 mg |
Mulberrofuran A |
68978-04-1 | 25mg |
¥4258.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73050-5mg |
2-[2-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-hydroxy-3-methoxyphenyl]-1-benzofuran-6-ol |
68978-04-1 | 5mg |
¥3928.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4586-25 mg |
Mulberrofuran A |
68978-04-1 | 98% | 25mg |
¥ 4,258 | 2023-07-10 | |
| A2B Chem LLC | AH22632-5mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 5mg |
$750.00 | 2024-04-19 | |
| A2B Chem LLC | AH22632-10mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 10mg |
$1243.00 | 2024-04-19 | |
| A2B Chem LLC | AH22632-25mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 25mg |
$2588.00 | 2024-04-19 | |
| A2B Chem LLC | AH22632-50mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 50mg |
$4384.00 | 2024-04-19 | |
| A2B Chem LLC | AH22632-100mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 100mg |
$7558.00 | 2024-04-19 | |
| TargetMol Chemicals | TN4586-25mg |
Mulberrofuran A |
68978-04-1 | 25mg |
¥ 4258 | 2024-07-19 | ||
| A2B Chem LLC | AH22632-500mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 500mg |
$24322.00 | 2024-04-19 |
2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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